Cas no 821799-50-2 (1-Undecene, 3-(1-methylethyl)-3-(trifluoromethyl)-)

1-Undecene, 3-(1-methylethyl)-3-(trifluoromethyl)- structure
821799-50-2 structure
Product name:1-Undecene, 3-(1-methylethyl)-3-(trifluoromethyl)-
CAS No:821799-50-2
MF:C15H27F3
MW:264.37008
CID:696296
PubChem ID:71419705

1-Undecene, 3-(1-methylethyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Undecene, 3-(1-methylethyl)-3-(trifluoromethyl)-
    • 3-propan-2-yl-3-(trifluoromethyl)undec-1-ene
    • 3-(Propan-2-yl)-3-(trifluoromethyl)undec-1-ene
    • DTXSID90838935
    • 821799-50-2
    • Inchi: InChI=1S/C15H27F3/c1-5-7-8-9-10-11-12-14(6-2,13(3)4)15(16,17)18/h6,13H,2,5,7-12H2,1,3-4H3
    • InChI Key: BJQKCLRDXYOSRS-UHFFFAOYSA-N
    • SMILES: CCCCCCCCC(C=C)(C(C)C)C(F)(F)F

Computed Properties

  • Exact Mass: 264.20648535g/mol
  • Monoisotopic Mass: 264.20648535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 0Ų

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